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Compound Focus: Veratril

CAS No.: 554-34-7

Cat. No.: S1916950

Veratril Solubility: Key Data & Properties

The table below summarizes the fundamental chemical and structural information for Veratril, which is

crucial for understanding its solubility behavior.

Property Description

Systematic Name 1,2-bis(3,4-dimethoxyphenyl)ethane-1,2-dione [1]

Chemical Formula C18H1806 [1]

Molar Mass 330.33 g/mol [1]

Crystal System Orthorhombic [1]

Space Group Fdd2 [1]

Notable Functional Groups Two carbonyl groups (dione), four methoxy groups (-OCH:s) [1]

The presence of multiple polar methoxy and carbonyl groups suggests potential solubility in polar organic

solvents. However, the large aromatic carbon skeleton can limit solubility, especially in highly polar solvents
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like water [2]. The crystal packing, stabilized by intermolecular C—H:--O contacts, also influences

dissolution by affecting the energy required to break apart the crystal lattice [1].

Experimental Solubility Determination Workflow

For determining drug solubility, here is a generalized experimental protocol adapted from methods used for

similar compounds [3].
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(Start Solubility Measuremena

Preparation Phase

1. Saturate Solution
» Add excess solute to solvent
* Maintain constant temperature
* Agitate for extended period (e.g., 140 min)

y

2. Sample Solution
» Withdraw saturated supernatant
» Filter if necessary to remove undissolved solid

l

3. Analyze Concentration
» Use UV-Vis spectrophotometry

« HPLC
* Gravimetric analysis

l

4. Calculate Solubility
* Use calibration curve
* Report in mol/L (M), g/L, or mole fraction

'

5. Model Data (Optional)
» Fit to thermodynamic models
* (e.g., Apelblat, Van't Hoff)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s1916950?utm_src=pdf-body-img
https://www.smolecule.com/products/s1916950?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Solubility Prediction Methods

When experimental data is scarce, researchers can use in-silico methods to predict solubility.

Method Type How It Works Applications & Notes

Machine Uses neural networks trained on large Predicts solubility in various organic

Learning (e.g., databases (e.g., BigSolDB) to predict solvents at arbitrary temperatures;

FASTSOLV) logS from molecular structures and open-source and available via web
temperature [4] [5]. interfaces [4].

Traditional Uses Hansen Solubility Parameters (8D, Popular in polymer and coating

Models (e.g., 0P, dH) to estimate miscibility based on industries; requires known parameters

HSP) the principle of "like dissolves like" [5]. or experimental triangulation [5].

Frequently Asked Questions

Q1: What are the best organic solvents to try for dissolving Veratril? Based on its structure, polar aprotic
solvents are a good starting point. Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are
excellent for compounds with polar functional groups due to their high polarity and ability to act as hydrogen
bond acceptors [2]. Acetone or ethyl acetate may also be effective, though solubility might be lower than in

DMSO or DMF due to the size of the Veratril molecule [2].

Q2: How does temperature affect the solubility of drugs like Veratril? For most solid compounds,
solubility increases with temperature. This dissolution process is typically endothermic (absorbs heat) and
entropy-driven [6]. The relationship between temperature and solubility can be quantitatively described and

predicted using models like the Van't Hoff or Apelblat equations [6] [3].

Q3: The experimental solubility of my compound is very low. What are my options? Several

technological approaches can address low solubility:

¢ Particle Size Reduction: Use supercritical fluid technologies, such as the Supercritical Anti-
Solvent (SAS) method, to produce fine particles with increased surface area, thereby enhancing
dissolution rates and solubility [3].
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¢ Alternative Formulations: Explore the use of co-solvents or surfactants to create a more
favorable solvation environment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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